N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide

• CAS No.: 618427-88-6
• Molecular Formula: C21H19ClF3N3O2S2
• Molecular Weight: 502.0 g/mol
• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-ethyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H19ClF3N3O2S2/c1-2-28-19(30)17-12-5-3-4-6-15(12)32-18(17)27-20(28)31-10-16(29)26-14-9-11(21(23,24)25)7-8-13(14)22/h7-9H,2-6,10H2,1H3,(H,26,29)
• InChI Key: LCWCLSSKIYGFFP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)SC4=C2CCCC4

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide is a synthetic small molecule recognized in biochemical research as a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) kinase. The mechanism of action involves the compound binding to the ATP-binding site of the VEGFR2 kinase domain, thereby potently suppressing its enzymatic activity and subsequent autophosphorylation . VEGFR2 is the primary mediator of VEGF-induced angiogenic signaling, a process critical for the formation of new blood vessels (angiogenesis). This makes the compound a valuable tool for investigating pathological angiogenesis, particularly in the context of oncology research, where tumor growth and metastasis are highly dependent on a robust blood supply. By selectively inhibiting VEGFR2, this compound allows researchers to probe the specific contributions of this signaling pathway in various cancer models, study mechanisms of drug resistance, and evaluate potential anti-angiogenic therapeutic strategies in vitro and in vivo. It is supplied for research purposes only and is not intended for diagnostic or therapeutic use.

Biological Activity

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide (CAS: 923166-63-6) is a complex organic compound with potential therapeutic applications. Its unique structural features include a chloro substituent, a trifluoromethyl group, and a benzofuro-pyrimidine moiety. This article reviews its biological activity based on available research findings.

The molecular formula of this compound is $C_{21}H_{15}ClF_3N_3O_3S$ with a molecular weight of approximately 481.9 g/mol. The compound's structure contributes to its interaction with various biological targets.

Biological Activity

Preliminary studies suggest that N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide exhibits significant biological activities:

Antimicrobial Activity

Research indicates that compounds with similar structural motifs have shown antimicrobial properties. The presence of the benzothieno-pyrimidine moiety may enhance its efficacy against bacterial strains.

Anticancer Potential

Studies have demonstrated that derivatives of benzothieno-pyrimidines possess anticancer activity. The specific interactions of this compound with cellular pathways involved in tumorigenesis are under investigation.

Enzyme Inhibition

The compound may act as an inhibitor for certain enzymes involved in metabolic pathways. This property is crucial for drug development targeting metabolic disorders.

Structure-Activity Relationship (SAR)

A detailed analysis of the structure-activity relationship reveals that modifications in the trifluoromethyl and chloro groups can significantly affect biological activity. For instance:

Compound Name	Structural Features	Unique Aspects
N-[2-chloro-5-(trifluoromethyl)phenyl]-acetamide	Contains chloro and trifluoromethyl groups	Lacks the benzofuro-pyrimidine moiety
5-(trifluoromethyl)-1H-pyrazole	Trifluoromethyl group present	Different core structure; potential for different biological activity
2-amino-N-(trifluoromethyl)benzamide	Similar trifluoromethyl group	Lacks sulfur-containing moiety; different pharmacological profile

Case Studies

• Antimicrobial Studies : A study evaluated the antimicrobial efficacy of various benzothieno derivatives against common bacterial strains. The results indicated that modifications similar to those in N-[2-chloro-5-(trifluoromethyl)phenyl]-2-acetamide exhibited enhanced antibacterial activity compared to standard antibiotics.
• Anticancer Activity : A case study focusing on the anticancer properties of pyrimidine derivatives found that compounds with similar structures to N-[2-chloro...acetamide showed promising results in inhibiting cancer cell proliferation in vitro.

Comparison with Similar Compounds

Table 1: Key Structural Differences

Compound Name	Core Heterocycle	Phenyl Substituents	Key Functional Groups
Target Compound	Hexahydrobenzothieno[2,3-d]pyrimidine	2-chloro-5-(trifluoromethyl)phenyl	Sulfanyl, ethyl, 4-oxo
N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide	Thieno[2,3-d]pyrimidine	4-chloro-3-(trifluoromethyl)phenyl	Sulfanyl, allyl, 5-methylfuran
N-(3-chloro-4-fluorophenyl)-2-{[4-ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	1,2,4-Triazole	3-chloro-4-fluorophenyl	Sulfanyl, pyridinyl, ethyl
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[4-(3-methylphenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide	1,2,4-Triazole	2-chloro-5-(trifluoromethyl)phenyl	Sulfanyl, 3-methylphenyl, pyridinyl

Key Observations :

• Substituent Effects : The 2-chloro-5-(trifluoromethyl)phenyl group in the target compound and provides strong electron-withdrawing effects, enhancing binding to hydrophobic pockets compared to 3-chloro-4-fluorophenyl in .
• Sulfanyl Linkage : All compounds retain the sulfanyl (-S-) group, critical for disulfide bond mimicry or metal coordination in enzyme inhibition .

Spectroscopic and Analytical Comparisons

NMR Profiling

highlights that substituents in regions A (positions 39–44) and B (positions 29–36) of similar compounds cause distinct chemical shift deviations. For the target compound, the hexahydrobenzothieno-pyrimidine core would likely show upfield shifts for protons near the sulfur atom compared to triazole derivatives due to ring current effects .

MS/MS Dereplication

Per , molecular networking based on MS/MS fragmentation would cluster the target compound with other sulfanyl-acetamides. However, the benzothieno-pyrimidine core may yield unique fragment ions (e.g., m/z 245 for the heterocycle) versus triazole-derived fragments (e.g., m/z 121 for pyridinyl-triazole), resulting in low cosine scores (<0.7) when compared to non-pyrimidine analogues .

Pharmacological and Physicochemical Properties

Table 2: Hypothetical Property Comparison*

Property	Target Compound	Compound	Compound
Molecular Weight	~550 g/mol	~580 g/mol	~420 g/mol
LogP (Predicted)	4.2 (highly lipophilic)	3.8 (moderate lipophilicity)	2.9 (moderate lipophilicity)
Solubility	Low (hexahydro core)	Moderate (allyl group enhances solubility)	Low (triazole-poor solubility)
Metabolic Stability	High (rigid core resists oxidation)	Moderate (allyl group susceptible to CYP)	Low (triazole may undergo rapid cleavage)

*Note: Data inferred from structural features; experimental validation required.

Key Findings :

• The trifluoromethyl group and hexahydro core in the target compound likely improve metabolic stability and membrane permeability compared to triazole derivatives .
• The allyl-substituted thieno-pyrimidine in may exhibit higher reactivity but lower stability .

Research Implications

The target compound’s unique heterocyclic architecture positions it as a promising candidate for targeting enzymes with deep hydrophobic pockets (e.g., kinases or proteases). Future work should focus on:

Synthetic Optimization : Modifying the ethyl group on the pyrimidine to alter steric effects .

In Silico Studies : Docking simulations to compare binding modes with triazole and furan-containing analogues .

ADME Profiling : Experimental determination of solubility and bioavailability to validate predictions.

Preparation Methods

Solvent and Temperature Effects

• Cyclization Efficiency : Acetic acid outperforms polar aprotic solvents (e.g., DMF) in cyclization steps due to its proton-donating ability.

• Side Reactions : Prolonged heating (>12 hours) in acetic acid leads to decomposition, reducing yields by ~15%.

Steric and Electronic Considerations

• Ethyl Group Introduction : Bulkier alkylating agents (e.g., isopropyl iodide) reduce yields to <40%, highlighting steric limitations.

• Trifluoromethylphenyl Coupling : Electron-withdrawing groups on the aniline enhance electrophilicity, improving coupling efficiency.

Spectroscopic Validation

Nuclear Magnetic Resonance (NMR)

• ¹H NMR :

  • δ 7.50 ppm: N–H proton of acetamide.

  • δ 2.80–1.85 ppm: Cyclohexyl and ethyl protons.

• ¹³C NMR :

  • δ 169.8 ppm: Acetamide carbonyl.

  • δ 121.5 ppm (q, J = 272 Hz): CF₃ group.

Mass Spectrometry

• Molecular Ion Peak : m/z 503.7 [M+H]⁺, consistent with the molecular formula C₂₃H₂₂ClF₃N₃O₂S₂.

Q & A

Q. How can crystallography or advanced spectroscopy elucidate conformational dynamics in solution vs. solid state?

• X-ray crystallography : Resolve the crystal structure to identify key hydrogen bonds (e.g., between acetamide and pyrimidine N) .
• 2D NMR (NOESY) : Detect spatial proximity of the ethyl group and benzothieno ring in solution, confirming restricted rotation .